Cas no 344-16-1 (1-Bromo-2-fluoro-3,5-dimethylbenzene)

1-Bromo-2-fluoro-3,5-dimethylbenzene structure

344-16-1 structure

Product Name:1-Bromo-2-fluoro-3,5-dimethylbenzene

CAS No:344-16-1

MF:C₈H₈BrF

MW:203.051525115967

CID:305101

PubChem ID:19043292

Update Time:2025-04-19

1-Bromo-2-fluoro-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-fluoro-3,5-dimethylbenzene
- 6-BROMO-1-FLUORO-2,4-DIMETHYLBENZENE
- 1-Brom-2-fluor-3,5-dimethyl-benzol
- 1-bromo-2-fluoro-3,5-dimethyl-benzene
- 1-Bromo-3,5-dimethyl-2-fluorobenzene
- 3.5-Dimethyl-2-fluor-brombenzol
- 5-Bromo-4-fluoro-m-xylene
- 6-bromo-2,4-dimethyl-1-fluorobenzene
- DTXSID80597665
- BS-25212
- AKOS015890196
- SCHEMBL8840849
- MFCD09264506
- 1-Fluor-6-brom-2,4-xylol
- CL8627
- 344-16-1
- FT-0658187
- CS-0191279
- AM62580
- DB-011471
- MDL： MFCD09264506
- Inchi： 1S/C8H8BrF/c1-5-3-6(2)8(10)7(9)4-5/h3-4H,1-2H3
- InChI Key： HGVBXEOMBASYFG-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C)C=1F

Computed Properties

Exact Mass: 201.97900
Monoisotopic Mass: 201.97934g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.426
Boiling Point: 207 ºC
Flash Point: 82 ºC
PSA: 0.00000
LogP: 3.20500

1-Bromo-2-fluoro-3,5-dimethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010003482-250mg	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1	97%	250mg	$470.40	2023-09-02
Alichem	A010003482-500mg	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1	97%	500mg	$855.75	2023-09-02
Alichem	A010003482-1g	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1	97%	1g	$1534.70	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B299638-1g	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1	98%	1g	¥350.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B299638-5g	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1	98%	5g	¥1235.90	2023-09-04
TRC	B692243-100mg	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1		100mg	$ 64.00	2023-04-18
TRC	B692243-250mg	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1		250mg	$ 81.00	2023-04-18
TRC	B692243-500mg	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1		500mg	$ 121.00	2023-04-18
TRC	B692243-1g	1-Bromo-2-fluoro-3,5-dimethylbenzene	344-16-1		1g	$ 167.00	2023-04-18
Fluorochem	037657-1g	5-Bromo-4-fluoro-m-xylene	344-16-1	95%	1g	￡88.00	2022-03-01

1-Bromo-2-fluoro-3,5-dimethylbenzene Production Method

1-Bromo-2-fluoro-3,5-dimethylbenzene Related Literature

1. A chromogenic and ratiometric fluorogenic probe for rapid detection of a nerve agent simulant DCP based on a hybrid hydroxynaphthalene–hemicyanine dye

Syed Samim Ali,Ankita Gangopadhyay,Kalipada Maiti,Sanchita Mondal,Ajoy Kumar Pramanik,Uday Narayan Guria,Md. Raihan Uddin,Sukhendu Mandal,Debasish Mandal,Ajit Kumar Mahapatra Org. Biomol. Chem. 2017 15 5959
2. Metal–nucleotide interactions: crystal structures of Ca[Cu(5′-GMP)2(en)-(H2O)2]·8H2O (5′-GMP = guanosine 5′-monophosphate, en = ethylenediamine) and Ca[Cu(5′-IMP)2(H2O)4]·6.7H2O (5′IMP = inosine 5′-monophosphate)

Stefano Mangani,Pierluigi Orioli J. Chem. Soc. Dalton Trans. 1987 2999
3. Crystal and molecular structure of tris-(2,2′-bipyridyl)copper(II) perchlorate

Oren P. Anderson J. Chem. Soc. Dalton Trans. 1972 2597
4. Some attempts to prepare five-co-ordinated gold(III) complexes. Crystal and molecular structures of [Au(C6H4CH2NMe2-2)(phen)(PPh3)][BF4]2·CH2Cl2, [Au(C6H4CH2NMe2-2)(NC9H6O)]BF4, and [Au(C6H4CH2NMe2-2)(H2NC6H4S)]ClO4

José Vicente,María T. Chicote,María D. Bermúdez,Peter G. Jones,Christa Fittschen,George M. Sheldrick J. Chem. Soc. Dalton Trans. 1986 2361
5. Formation of substituted cyclopentadienyl ligands on tungsten via reactions between the alkyne complexes [W(CO)(R1C2R2)3](R1= R2= Ph or Et; R1= Me, R2= Ph) and the alkylidyne compounds [W(CR)(CO)2(η-C5H5)](R = C6H4Me-4 or Me); X-ray crystal structures of [W2(μ-CO)2(CO)(η-PhC2Ph)(η-C5Ph4R)-(η-C5H5)] and [W2(μ-EtC2Et)(CO)4(η-C5Et4R)(η-C5H5)](R = C6H4Me-4)

Gabino A. Carriedo,Judith A. K. Howard,Diane B. Lewis,Gregg E. Lewis,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1985 905